Cas no 103625-33-8 (3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[[1-oxo-6-(1-pyrenyl)hexyl]oxy]-, innersalt, 4-oxide, (7R)-)

3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[[1-oxo-6-(1-pyrenyl)hexyl]oxy]-, innersalt, 4-oxide, (7R)- structure

103625-33-8 structure

Product name:3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[[1-oxo-6-(1-pyrenyl)hexyl]oxy]-, innersalt, 4-oxide, (7R)-

CAS No:103625-33-8

MF:C₄₆H₆₈NO₈P

MW:794.007795333862

CID:180789

PubChem ID:128427

3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[[1-oxo-6-(1-pyrenyl)hexyl]oxy]-, innersalt, 4-oxide, (7R)- Chemical and Physical Properties

Names and Identifiers

- 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[[1-oxo-6-(1-pyrenyl)hexyl]oxy]-, innersalt, 4-oxide, (7R)-
- 1-HEXADECANOYL-2-(1-PYRENEHEXANOYL)-SN-GLYCERO-3-PHOSPHOCHOLINE
- 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[[1-oxo-6-(1-pyrenyl)hexyl]oxy]-, innersalt, 4-
- L-ALPHA-PHOSPHATIDYLCHOLINE-BETA-(PYREN-1-YL)HEXANOYL-GAMMA-PALMITOYL
- 1-palmitoyl-2-(pyren-1-yl)hexanoyl-sn-glycero-3-phosphocholine
- L-A-PHOSPHATIDYLCHOLINE B-PYREN-1-YL HEX
- L-A-phosphatidylcholine,B-pyren-1-yl*hexanoyl-gam
- BETA-PY-C10-HPC
- L-alpha-Phosphatidylcholinebeta-(pyren-1-yl)hexanoyl-gamma-palmitoyl
- PPHPC
- 3-(Hexadecanoyloxy)-2-{[6-(pyren-1-yl)hexanoyl]oxy}propyl 2-(trimethylazaniumyl)ethyl phosphate
- [(2R)-3-hexadecanoyloxy-2-(6-pyren-1-ylhexanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate
- (R)-3-(Palmitoyloxy)-2-((6-(pyren-1-yl)hexanoyl)oxy)propyl (2-(trimethylammonio)ethyl) phosphate
- 1-Palmitoyl-2-(pyren-1-yl)hexanoyl-3-phosphatidylcholine
- 103625-33-8
- DTXSID40908531
- Inchi： InChI=1S/C46H68NO8P/c1-5-6-7-8-9-10-11-12-13-14-15-16-19-25-43(48)52-35-41(36-54-56(50,51)53-34-33-47(2,3)4)55-44(49)26-20-17-18-22-37-27-28-40-30-29-38-23-21-24-39-31-32-42(37)46(40)45(38)39/h21,23-24,27-32,41H,5-20,22,25-26,33-36H2,1-4H3
- InChI Key： YUSSRHTYLXAJFX-UHFFFAOYSA-N
- SMILES： CCCCCCCCCCCCCCCC(OCC(COP(OCC[N+](C)(C)C)(=O)[O-])OC(CCCCCC1C=CC2=C3C4=C(C=C2)C=CC=C4C=CC=13)=O)=O

Computed Properties

Exact Mass: 793.46800
Monoisotopic Mass: 793.468
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 56
Rotatable Bond Count: 32
Complexity: 1150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 12.6
Topological Polar Surface Area: 111Å²

Experimental Properties

Density: g/cm3
Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 121.00000
LogP: 11.90120

3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[[1-oxo-6-(1-pyrenyl)hexyl]oxy]-, innersalt, 4-oxide, (7R)- Security Information

WGK Germany：3
Storage Condition：−20°C

3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[[1-oxo-6-(1-pyrenyl)hexyl]oxy]-, innersalt, 4-oxide, (7R)- Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-358264-100 µg	L-α-Phosphatidylcholine β-(pyren-1-yl)hexanoyl-γ-palmitoyl,	103625-33-8	100µg	￥2,407.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-358264A-500 µg	L-α-Phosphatidylcholine β-(pyren-1-yl)hexanoyl-γ-palmitoyl,	103625-33-8	500µg	￥3,610.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-358264A-500µg	L-α-Phosphatidylcholine β-(pyren-1-yl)hexanoyl-γ-palmitoyl,	103625-33-8	500µg	￥3610.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-358264-100µg	L-α-Phosphatidylcholine β-(pyren-1-yl)hexanoyl-γ-palmitoyl,	103625-33-8	100µg	￥2407.00	2023-09-05